Cas no 58997-10-7 (ethyl 3-methylpyridine-2-carboxylate)

ethyl 3-methylpyridine-2-carboxylate Properties

Names and Identifiers

• 3-methyl-2-Pyridinecarboxylic acid ethyl ester
• Ethyl 3-Methylpyridine-2-carboxylate
• Ethyl 3-methylpicolinate
• ETHYL 3-METHYL-2-PYRIDINECARBOXYLATE
• Ethyl3-Methylpyridine-2-Carboxylate
• 2-Pyridinecarboxylic acid, 3-methyl-, ethyl ester
• VKKVFRWNHZHHQU-UHFFFAOYSA-N
• TRA0080560
• WT82054
• RL04223
• AB64448
• SY013318
• AB0036262
• Y3303
• ST24046967
• ethyl 3-methylpyridine-2-carboxylate
• 3-Methylpyridine-2-carboxylic acid ethyl ester
• ethyl 3-methylpicolinate;Ethyl 3-Methylpyridine-2-carboxylate
• AKOS011625752
• 58997-10-7
• CS-0061547
• FT-0698648
• AM9817
• DTXSID70482096
• AC-23519
• J-520891
• A8314
• SCHEMBL108857
• EN300-195966
• MFCD11616893
• CS-11273
• 3-METHYL-PYRIDINE-2-CARBOXYLIC ACID ETHYL ESTER
• 3-METHYL-2-PYRIDINECARBOXYLIC ACID ETHYL ESTER
• ethyl 3-methylpicolinate
• DB-072550
• ETHYL 3-METHYLPYRIDINE-2-CARBOXYLATE
• 3-Methyl-2-pyridinecarboxylic acid ethyl ester
• +Expand

• MDL： MFCD11616893
• InChIKey： VKKVFRWNHZHHQU-UHFFFAOYSA-N
• Inchi： 1S/C9H11NO2/c1-3-12-9(11)8-7(2)5-4-6-10-8/h4-6H,3H2,1-2H3
• SMILES： O(CC)C(C1C(C)=CC=CN=1)=O

Computed Properties

• Exact Mass: 165.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.078978594g/mol
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Experimental Properties

• LogP: 1.56670
• PSA: 39.19000
• Boiling Point: 258 ºC
• Flash Point: 110 ºC
• Density: 1.077

ethyl 3-methylpyridine-2-carboxylate Security Information

ethyl 3-methylpyridine-2-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%